Cas no 18231-99-7 (1,4-Benzenediol, 2-(methylthio)-)

• Product Name: 1,4-Benzenediol, 2-(methylthio)-
• CAS No: 18231-99-7
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 96151
• PubChem ID: 15614375
• Update Time: 2025-04-18

1,4-Benzenediol, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(methylthio)-
• 2-methylsulfanylbenzene-1,4-diol
• SCHEMBL926861
• 2,5-dihydroxyphenyl methyl sulfide
• DTXSID70575755
• 2-(Methylsulfanyl)benzene-1,4-diol
• 18231-99-7

• Inchi： 1S/C7H8O2S/c1-10-7-4-5(8)2-3-6(7)9/h2-4,8-9H,1H3
• InChI Key： OEHDGOUYTUYEQT-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 156.02454
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols